Cas no 121632-24-4 (Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel)

Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel is a nickel-based coordination compound featuring thiocarbamate ligands with allyl functional groups. This complex exhibits notable stability and reactivity, making it a valuable precursor in organometallic synthesis and catalysis. Its structure allows for efficient ligand exchange, facilitating applications in cross-coupling reactions and polymerization processes. The presence of allyl groups enhances its solubility in organic solvents, improving handling and reaction efficiency. Additionally, the compound's thermal stability and well-defined coordination geometry contribute to its utility in producing nickel-containing materials with controlled properties. It is primarily used in research and specialized industrial applications requiring precise metal-ligand interactions.
Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel structure
121632-24-4 structure
Product Name:Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
CAS No:121632-24-4
MF:C8H16N2NiS4
MW:327.179437637329
CID:4578438
Update Time:2025-11-01

Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel Chemical and Physical Properties

Names and Identifiers

    • Nickel, bis(2-propenylcarbamodithioato-κS,κS')-, (SP-4-1)- (9CI)
    • Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
    • Inchi: 1S/2C4H7NS2.Ni/c2*1-2-3-5-4(6)7;/h2*2H,1,3H2,(H2,5,6,7);/q;;-2/p+2
    • InChI Key: QFMOPHYSGZXKHC-UHFFFAOYSA-P
    • SMILES: N(C1=S[Ni+2]2(S=C(NCC=C)[SH-]2)[SH-]1)CC=C

Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Oakwood
182836-100mg
Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
121632-24-4
100mg
$175.00 2023-03-29
Oakwood
182836-1g
Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
121632-24-4
1g
$1,650.00 2023-03-29
1PlusChem
1P01F8VU-100mg
Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
121632-24-4
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$210.00 2023-12-25
1PlusChem
1P01F8VU-1g
Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
121632-24-4
1g
$1815.00 2023-12-25
A2B Chem LLC
AX90170-100mg
Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
121632-24-4
100mg
$175.00 2024-04-20
A2B Chem LLC
AX90170-1g
Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
121632-24-4
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$1650.00 2024-04-20

Additional information on Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel

Comprehensive Overview of Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel (CAS No. 121632-24-4)

Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel, with the CAS number 121632-24-4, is a specialized organometallic compound that has garnered significant attention in advanced material science and catalytic applications. This compound, characterized by its unique nickel-thiocarbamate structure, plays a pivotal role in polymerization processes and surface modification technologies. Its molecular architecture, featuring allyl carbamothioyl ligands, enables precise control over reactivity, making it a subject of interest for researchers exploring sustainable chemical synthesis and nanotechnology.

In recent years, the demand for high-performance catalysts and functional materials has surged, driven by industries such as electronics, renewable energy, and coatings. Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel aligns with these trends due to its ability to facilitate controlled radical reactions and enhance material durability. Users frequently search for terms like "nickel-based catalysts for green chemistry" or "allyl thiocarbamate applications," reflecting a growing emphasis on eco-friendly and efficient chemical processes. This compound’s versatility addresses these queries, offering solutions for reducing energy consumption in industrial workflows.

The synthesis of CAS No. 121632-24-4 involves meticulous coordination chemistry, where nickel(II) centers are stabilized by sulfur-donor ligands. This design not only improves thermal stability but also optimizes catalytic activity—a feature highly sought after in polymer cross-linking and nanoparticle functionalization. Researchers often investigate its role in click chemistry or self-assembling monolayers (SAMs), highlighting its relevance in cutting-edge material design. Additionally, its compatibility with photoinitiation systems makes it a candidate for UV-curable coatings, a sector experiencing rapid growth due to environmental regulations.

From an analytical perspective, Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel exhibits distinct spectroscopic signatures, such as FTIR absorption bands at 1200–1400 cm−1 (C=S stretching) and NMR shifts indicative of allyl proton environments. These properties are critical for quality control and mechanistic studies, ensuring reproducibility in academic and industrial settings. Common search terms like "characterization of nickel dithiocarbamates" or "spectral data for CAS 121632-24-4" underscore the need for detailed technical insights, which this compound’s well-documented profile fulfills.

Looking ahead, innovations in smart materials and catalytic precision are expected to further elevate the prominence of Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel. Its potential in 3D printing resins and conductive polymers aligns with global shifts toward additive manufacturing and flexible electronics. By addressing user queries such as "sustainable alternatives for traditional catalysts" or "nickel complexes in material science," this article bridges the gap between theoretical research and practical applications, offering a forward-looking perspective on this multifaceted compound.

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